3-Phenoxymethylpiperazine

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 2-(phenoxymethyl)piperazine
• InChI: InChI=1S/C11H16N2O/c1-2-4-11(5-3-1)14-9-10-8-12-6-7-13-10/h1-5,10,12-13H,6-9H2
• InChI Key: GBVPXQRNCFCNHS-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(CN1)COC2=CC=CC=C2

Description

3-Phenoxymethylpiperazine is a piperazine derivative characterized by a phenoxymethyl substituent at the 3-position of the piperazine ring. The phenoxymethyl group in 3-Phenoxymethylpiperazine may enhance lipophilicity and influence binding affinity compared to simpler substituents like methyl or methoxy groups.

Comparison with Similar Compounds

Comparison with Structurally Similar Piperazine Derivatives

The pharmacological and physicochemical properties of piperazine derivatives are highly dependent on substituent type, position, and electronic effects. Below is a detailed comparison based on analogs reported in the evidence:

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituent(s)	Key Properties/Applications	Reference
1-(3-Chlorophenyl)piperazine	3-chloro on phenyl ring	High affinity for serotonin receptors; used in neuropharmacology studies
1-(3-Trifluoromethylphenyl)piperazine	3-CF₃ on phenyl ring	Enhanced metabolic stability due to electron-withdrawing CF₃ group; explored as antipsychotic agents
1-(4-Methoxyphenyl)piperazine	4-methoxy on phenyl ring	Improved solubility; moderate dopamine receptor affinity
1-(3-Methylbenzyl)piperazine	3-methyl on benzyl group	Used as an analytical standard; limited biological data
1-[[4-Methoxy-3-(benzyloxy)phenyl]methyl]piperazine	4-methoxy, 3-benzyloxy on phenyl ring	High lipophilicity; potential CNS penetration
3-Phenoxymethylpiperazine (hypothetical)	Phenoxymethyl at piperazine 3-position	Predicted enhanced receptor binding due to aromatic and ether functionalities	N/A

Key Findings from Comparative Studies

Substituent Position Effects: 3-Substituted phenylpiperazines (e.g., 3-chloro, 3-CF₃) exhibit higher receptor selectivity compared to 4-substituted analogs (e.g., 4-methoxy) . For example, 1-(3-chlorophenyl)piperazine shows stronger serotonin receptor binding than its 4-chloro counterpart .

Electronic Effects: Electron-withdrawing groups (e.g., CF₃, NO₂) improve metabolic stability but may reduce solubility. For instance, 1-(3-trifluoromethylphenyl)piperazine has a longer half-life in vitro compared to methoxy-substituted analogs . Electron-donating groups (e.g., methoxy) enhance solubility but may decrease blood-brain barrier penetration .

Synthetic Accessibility :

• Reductive amination (e.g., NaBH₃CN/MeOH) is a common method for synthesizing benzylpiperazines, as seen in 1-(2-methoxyphenyl)-4-(piperidin-4-yl)piperazine .
• Microwave-assisted synthesis (e.g., 180°C, 300 W) is employed for cyclization steps in complex analogs, improving reaction efficiency .